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Compound of Interest

2,3,4-Trimethoxyphenylboronic
Compound Name: d
aci

Cat. No.: B052638

Essential Safety and Handling Guide for 2,3,4-
Trimethoxyphenylboronic Acid

This guide provides critical safety and logistical information for the handling and disposal of
2,3,4-Trimethoxyphenylboronic acid, tailored for researchers, scientists, and professionals in
drug development. Adherence to these procedures is essential for ensuring laboratory safety.

Compound Identification:
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Property Value

Chemical Name 2,3,4-Trimethoxyphenylboronic acid
Synonyms 2,3,4-Trimethoxybenzeneboronic acid
CAS Number 118062-05-8

Molecular Formula (CH30)3CsH2B(0OH)2

Molecular Weight 212.01 g/mol

Physical State Solid

May cause skin irritation, serious eye irritation,
Hazards and respiratory irritation.[1][2][3] Harmful if

swallowed.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The
following table summarizes the required PPE for handling 2,3,4-Trimethoxyphenylboronic
acid.
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PPE Category Item Specification

Chemical splash goggles or
) safety glasses with side-
Eye Protection Safety Glasses/Goggles ) )
shields conforming to EN166

or NIOSH standards.[2]

Disposable nitrile gloves are
suitable for short-term
] ] ] protection.[4] For prolonged
Hand Protection Chemical-Resistant Gloves
contact, consult the glove
manufacturer's chemical

resistance guide.

A NIOSH/MSHA or European
Standard EN 149 approved
) ) ) respirator (such as a type N95)
Respiratory Protection Respirator ) ] ] ] )
is required if working outside a
fume hood or if dust formation

is likely.[5][6]

A standard laboratory coat
Body Protection Laboratory Coat should be worn to protect

against skin contact.

Shoes must cover the entire
foot.[7]

Foot Protection Closed-Toe Shoes

Operational Plan: Safe Handling Protocol

A systematic approach to handling 2,3,4-Trimethoxyphenylboronic acid is crucial to minimize
risk.

1. Engineering Controls:
o Always handle this compound in a properly functioning chemical fume hood.[4]

e Ensure that an eyewash station and safety shower are readily accessible.[5][7][8]
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2. Pre-Handling Preparations:

» Review the Safety Data Sheet (SDS) before starting any work.
o Assemble all necessary equipment and materials.

e Don the required PPE as specified in the table above.
3. Handling the Compound:

» Avoid direct contact with skin, eyes, and clothing.[1]

o Prevent the formation of dust and aerosols.[2]

o Use only in well-ventilated areas.[1][2]

» Keep the container tightly closed when not in use.[1][2]
e Do not eat, drink, or smoke in the work area.[1]

e Wash hands thoroughly after handling.[1][2][4]

4. Spill Management:

o For small spills, sweep up the solid material, avoiding dust generation, and place it into a
sealed, labeled container for disposal.[5][9]

o For large spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department.[4]

Disposal Plan: Waste Management

Proper disposal of chemical waste is critical for environmental protection and regulatory
compliance.

1. Waste Designation:

» All 2,3,4-Trimethoxyphenylboronic acid waste, including contaminated materials like
gloves, weigh boats, and absorbent paper, should be treated as hazardous chemical waste.
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[°]
2. Containerization and Labeling:
o Collect waste in a designated, compatible, and sealable container.
o Label the container clearly with "Hazardous Waste" and the chemical name.
3. Storage:
o Store the waste container in a designated satellite accumulation area.

e Segregate from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1][5]

4. Disposal:

» Dispose of the contents and container in accordance with local, regional, and national
hazardous waste regulations.[1][2]

Contact your institution's EHS office to schedule a hazardous waste pickup.[9]

Workflow for Safe Handling of 2,3,4-
Trimethoxyphenylboronic Acid
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Safe Handling Workflow for 2,3,4-Trimethoxyphenylboronic Acid

Preparation

Preparation Review SDS

Don PPE:
- Goggles
Handling - Gloves
- Lab Coat
- Respirator (if needed)

Handling

Post-Handling & Cleanup Work in Fume Hood

Handle Chemical:
Waste Disposal - Avoid dust
- Keep container closed

Post-Handlir{g & Cleanup
\ 4

Doff PPE Correctly

Y

Wash Hands Thoroughly

Waste Disposal

Collect All Waste
(Solid & Contaminated PPE)

Label Hazardous Waste
Container

Store in Designated Area

Schedule EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,3,4-Trimethoxyphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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